Cas no 1285344-38-8 ((5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone)

• Product Name: (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone
• CAS No: 1285344-38-8
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 5158649
• Update Time: 2025-10-17

(5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromopyridin-3-yl)(3-hydroxypyrrolidin-1-yl)methanone
• (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone

• Inchi： 1S/C10H11BrN2O2/c11-8-3-7(4-12-5-8)10(15)13-2-1-9(14)6-13/h3-5,9,14H,1-2,6H2
• InChI Key： WPESMOHRGZMZRF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCC(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4

Additional information on (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone

(5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone (CAS No. 1285344-38-8): A Comprehensive Overview

(5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone, with the CAS number 1285344-38-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a hydroxyl-substituted pyrrolidine moiety. These structural elements contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone can be represented as follows: C₁₀H₁₂BrN₂O₂. The presence of the bromine atom on the pyridine ring and the hydroxyl group on the pyrrolidine ring provides this compound with a diverse range of physicochemical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the potential of (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The brominated pyridine ring is known to interact with specific receptors involved in inflammatory pathways, while the hydroxyl-substituted pyrrolidine moiety enhances the compound's ability to cross cell membranes and reach its target sites.

In addition to its anti-inflammatory effects, (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone has also been investigated for its potential as an antitumor agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, making it suitable for oral administration. Furthermore, it demonstrates low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

The synthetic routes for preparing (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone have been well-documented in the literature. One common method involves the coupling reaction between 5-bromopyridine carboxylic acid and 3-hydroxypyrrolidine using a coupling agent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). This reaction is typically carried out in an organic solvent such as dimethylformamide (DMF) or dichloromethane (DCM) under mild conditions.

The versatility of (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone

In conclusion, (5-Bromo-pyridin-3-yl)-(3-hydroxy-pyrrolidin-1-yl)-methanone (CAS No. 1285344-38-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, leading to innovative treatments for various diseases.